Cas no 1342832-92-1 (6-chloro-2-cyclopropylquinolin-4-amine)

• Product Name: 6-chloro-2-cyclopropylquinolin-4-amine
• CAS No: 1342832-92-1
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 4590495
• PubChem ID: 63357968
• Update Time: 2025-06-08

6-chloro-2-cyclopropylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-cyclopropylquinolin-4-amine

• Inchi： 1S/C12H11ClN2/c13-8-3-4-11-9(5-8)10(14)6-12(15-11)7-1-2-7/h3-7H,1-2H2,(H2,14,15)
• InChI Key： WMDDGWKUTMSOHP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(N)=CC=1C1CC1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 420.3±45.0 °C at 760 mmHg
• Flash Point: 208.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-chloro-2-cyclopropylquinolin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-chloro-2-cyclopropylquinolin-4-amine

6-Chloro-2-Cyclopropylquinolin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1342832-92-1, known as 6-chloro-2-cyclopropylquinolin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at position 1. The presence of a chlorine atom at position 6 and a cyclopropyl group at position 2 introduces unique electronic and steric properties, making it a valuable compound for both academic research and potential therapeutic applications.

6-Chloro-2-cyclopropylquinolin-4-amine has been extensively studied for its role in various biological systems. Recent research has highlighted its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases. The compound's ability to interact with specific protein targets has been explored in depth, with findings suggesting that it may exhibit neuroprotective effects under certain conditions. These studies underscore the importance of understanding the molecular mechanisms underlying its activity.

The synthesis of 6-chloro-2-cyclopropylquinolin-4-amine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the quinoline skeleton. The incorporation of the cyclopropyl group at position 2 has been achieved through ring-opening reactions, which provide access to the desired stereochemistry. These synthetic methods have been optimized to improve yield and purity, ensuring that the compound is suitable for downstream applications.

From a pharmacological perspective, 6-chloro-2-cyclopropylquinolin-4-amine has demonstrated promising activity in preclinical models of inflammation and oxidative stress. Its ability to modulate key enzymes involved in these processes suggests that it may have therapeutic potential in conditions such as arthritis and cardiovascular diseases. Recent studies have also explored its effects on mitochondrial function, revealing that it may enhance mitochondrial biogenesis and protect against oxidative damage.

The structural features of 6-chloro-2-cyclopropylquinolin-4-amine play a critical role in its biological activity. The quinoline core provides a rigid framework that facilitates interactions with protein targets, while the chlorine atom at position 6 introduces electron-withdrawing effects that can influence binding affinity. The cyclopropyl group at position 2 adds steric bulk, which may help to fine-tune selectivity for specific binding sites. These properties make the compound an attractive candidate for further exploration in drug discovery programs.

Looking ahead, 6-chloro-2-cyclopropylquinolin-4-amine holds significant promise as a lead compound for developing novel therapeutics. Its unique combination of structural features and biological activity positions it as a valuable tool for investigating disease mechanisms and identifying new treatment strategies. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, 6-chloro-2-cyclopropylquinolin-4-amine (CAS No. 1342832-92) is a compelling molecule with diverse applications in chemistry and pharmacology. Its structural complexity and biological activity make it an intriguing subject for further investigation, particularly in the context of drug development. As researchers continue to unravel its potential, this compound is poised to contribute significantly to our understanding of molecular mechanisms underlying various pathological conditions.